Cas no 867006-13-1 (2-Benzyl-2,9-diazaspiro[5.5]undecane)

• Product Name: 2-Benzyl-2,9-diazaspiro[5.5]undecane
• CAS No: 867006-13-1
• MF: C₁₆H₂₄N₂
• MW: 244.375164031982
• MDL: MFCD11223505
• CID: 832195
• PubChem ID: 3233407
• Update Time: 2025-05-22

2-Benzyl-2,9-diazaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-2,9-diazaspiro[5.5]undecane
• 2,9-Diazaspiro[5.5]undecane, 2-(phenylMethyl)-
• 2-benzyl-2,9-diazaspiro[5.5]undecane,dihydrochloride
• CHEMBL1476303
• PCOP-275603
• SCHEMBL13818182
• 2,9-Diazaspiro[5.5]undecane,2-(phenylmethyl)-
• MFCD11223505
• NCGC00010825
• SY027033
• 867006-13-1
• AKOS006177558

• MDL： MFCD11223505
• Inchi： 1S/C16H24N2/c1-2-5-15(6-3-1)13-18-12-4-7-16(14-18)8-10-17-11-9-16/h1-3,5-6,17H,4,7-14H2
• InChI Key： QIQMOZPPWNBFSR-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCC2(CCNCC2)C1

Computed Properties

• Exact Mass: 244.19400
• Monoisotopic Mass: 244.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 2.91890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 2-Benzyl-2,9-diazaspiro[5.5]undecane

2-Benzyl-2,9-diazaspiro[5.5]undecane (CAS No. 867006-13-1): A Versatile Spirocyclic Compound in Modern Chemistry

2-Benzyl-2,9-diazaspiro[5.5]undecane (CAS No. 867006-13-1) is a structurally unique spirocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This diazaspiro derivative features a benzyl group attached to a rigid spiro[5.5]undecane core, creating a three-dimensional molecular architecture that offers distinct advantages in drug design and functional material development.

The compound's spirocyclic framework provides exceptional conformational control, making it particularly valuable in medicinal chemistry where precise spatial arrangement of pharmacophores is crucial. Researchers have explored 2-benzyl-2,9-diazaspiro[5.5]undecane derivatives as potential scaffolds for central nervous system (CNS) targeting molecules, owing to their ability to cross the blood-brain barrier while maintaining metabolic stability. The benzyl substitution at the 2-position further enhances the compound's versatility, allowing for diverse chemical modifications to fine-tune biological activity.

In synthetic chemistry, 867006-13-1 serves as a valuable intermediate for constructing complex nitrogen-containing heterocycles. Recent publications highlight its use in multicomponent reactions to create libraries of bioactive compounds. The diazaspiro[5.5]undecane core has shown particular promise in developing kinase inhibitors and GPCR modulators, addressing current pharmaceutical challenges in oncology and neurological disorders.

The physicochemical properties of 2-benzyl-2,9-diazaspiro[5.5]undecane contribute to its growing popularity. With a molecular weight of 244.36 g/mol and balanced lipophilicity (predicted LogP ~2.5), this compound exhibits favorable drug-like characteristics. Its spiro structure confers remarkable stability against metabolic degradation while maintaining sufficient solubility for biological testing – a combination that answers the pharmaceutical industry's demand for "beyond Rule of Five" molecules.

Current research trends utilizing CAS 867006-13-1 focus on fragment-based drug discovery (FBDD) approaches. The compound's rigid yet functionalizable structure makes it an ideal starting point for growing or linking fragments in structure-activity relationship studies. Several patent applications have emerged featuring 2,9-diazaspiro[5.5]undecane derivatives as core structures for novel therapeutics, particularly in areas of inflammation and age-related diseases.

From a materials science perspective, the spirocyclic diamine structure of 2-benzyl-2,9-diazaspiro[5.5]undecane offers unique opportunities in polymer chemistry. Its constrained geometry can influence chain packing in polyamides and polyimides, potentially leading to materials with enhanced thermal stability and mechanical properties. These applications align with growing industry needs for high-performance polymers in electronics and aerospace sectors.

The synthesis of 867006-13-1 typically involves elegant ring-closing strategies, often starting from cyclohexanone derivatives. Recent methodological advances have improved yields and reduced step counts, making this spiro compound more accessible for research purposes. Green chemistry approaches utilizing catalytic methods have been particularly noteworthy in scaling up production while minimizing environmental impact.

Analytical characterization of 2-benzyl-2,9-diazaspiro[5.5]undecane presents interesting challenges and opportunities. The compound's spiro center creates distinct NMR splitting patterns that serve as valuable diagnostic tools for structural confirmation. Advanced techniques like X-ray crystallography have revealed fascinating conformational preferences that inform computational modeling studies of related compounds.

In the context of current pharmaceutical trends, diazaspiro compounds like 867006-13-1 are gaining attention for their potential in targeted protein degradation (PROTACs) and molecular glues. The compound's ability to present multiple vectors for modification while maintaining structural integrity makes it particularly suitable for these cutting-edge therapeutic modalities that dominate current drug discovery discussions.

Safety and handling considerations for 2-benzyl-2,9-diazaspiro[5.5]undecane follow standard laboratory protocols for nitrogen-containing organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment is recommended during handling. The compound's stability profile suggests compatibility with most common organic solvents, facilitating its use in diverse synthetic applications.

The commercial availability of CAS 867006-13-1 has expanded in recent years, reflecting growing research interest. Multiple specialty chemical suppliers now offer this spirocyclic building block in various quantities, with purity typically exceeding 95%. Custom synthesis services have also emerged to provide analogs and derivatives for specific research needs, supporting the compound's expanding role in chemical discovery.

Looking forward, 2-benzyl-2,9-diazaspiro[5.5]undecane is poised to play an increasingly important role in multiple scientific domains. Its unique structural features address several current challenges in medicinal chemistry, including the need for three-dimensionality in drug candidates and the development of novel molecular scaffolds. As research continues to uncover new applications for this versatile diazaspiro compound, its significance in both academic and industrial settings is expected to grow substantially.